Cas no 642084-43-3 (Pyrazinamine, 3-(1-naphthalenylmethoxy)-)

Pyrazinamine, 3-(1-naphthalenylmethoxy)- structure
642084-43-3 structure
Product Name:Pyrazinamine, 3-(1-naphthalenylmethoxy)-
CAS No:642084-43-3
MF:C15H13N3O
MW:251.283222913742
CID:424693
PubChem ID:10060705
Update Time:2025-04-19

Pyrazinamine, 3-(1-naphthalenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Pyrazinamine, 3-(1-naphthalenylmethoxy)-
    • 3-(naphthalen-1-ylmethoxy)pyrazin-2-amine
    • 642084-43-3
    • DTXSID30434975
    • Inchi: 1S/C15H13N3O/c16-14-15(18-9-8-17-14)19-10-12-6-3-5-11-4-1-2-7-13(11)12/h1-9H,10H2,(H2,16,17)
    • InChI Key: BEXXXWMGLUNDLT-UHFFFAOYSA-N
    • SMILES: O(C1C(N)=NC=CN=1)CC1=CC=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 251.10599
  • Monoisotopic Mass: 251.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 61Ų

Experimental Properties

  • PSA: 61.03
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